Cas no 59855-03-7 (NA)
NA structure
Product Name:NA
CAS No:59855-03-7
MF:C15H15N3
MW:237.299702882767
CID:950772
PubChem ID:606722
Update Time:2025-04-19
NA Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Butyl-2-pyrimidinyl)benzonitrile
- 1,5-Dihydro-5-butyl-1-methyl-4H-1,2,3-triazole(4,5-c)quinolin-4-one
- 4-(5-butyl-pyrimidin-2-yl)-benzonitrile
- 4H-1,2,3-Triazole(4,5-c)quinolin-4-one, 1,5-dihydro-5-butyl-1-methyl-
- 5-Butyl-1-methyl-1H-triazolo(4,5-c)quinolin-4(5H)-one
- 5-butyl-1-methyl-1H-triazolo< 4,5-c> quinolin-4(5H)-
- 5-n-Butyl-1-methyl-1H,5H-triazolo[4,5-c]quinolin-4-one
- 5-n-butyl-2-(4-cyanophenyl)-pyrimidine
- AC1MIQ0F
- CHEMBL130874
- LS-156104
- SureCN9207552
- 59855-03-7
- Benzonitrile, 4-(5-butyl-2-pyrimidinyl)-
- 4-(5-Butyl-2-pyrimidinyl)benzonitrile #
- SCHEMBL9000305
- NA
-
- Inchi: 1S/C15H15N3/c1-2-3-4-13-10-17-15(18-11-13)14-7-5-12(9-16)6-8-14/h5-8,10-11H,2-4H2,1H3
- InChI Key: LGZVXDCVOZLFAW-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC(C#N)=CC=2)=NC=C(C=1)CCCC
Computed Properties
- Exact Mass: 237.126597491g/mol
- Monoisotopic Mass: 237.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 49.6Ų
NA Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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